Cas no 1241679-20-8 (2-(1R)-1-aminoethyl-4,6-difluorophenol)

• Product Name: 2-(1R)-1-aminoethyl-4,6-difluorophenol
• CAS No: 1241679-20-8
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 6360172
• PubChem ID: 130688365
• Update Time: 2025-10-28

2-(1R)-1-aminoethyl-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1R)-1-aminoethyl-4,6-difluorophenol
• Phenol, 2-[(1R)-1-aminoethyl]-4,6-difluoro-
• (R)-2-(1-aminoethyl)-4,6-difluorophenol
• EN300-1853813
• 2-[(1R)-1-Aminoethyl]-4,6-difluorophenol
• DTXSID901275023
• 1241679-20-8

• Inchi： 1S/C8H9F2NO/c1-4(11)6-2-5(9)3-7(10)8(6)12/h2-4,12H,11H2,1H3/t4-/m1/s1
• InChI Key： KQTCENUBEJTCLA-SCSAIBSYSA-N
• SMILES： C1(O)=C(F)C=C(F)C=C1[C@H](N)C

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 230.1±35.0 °C(Predicted)
• pka: 8.00±0.50(Predicted)

Additional information on 2-(1R)-1-aminoethyl-4,6-difluorophenol

Recent Advances in the Study of 2-(1R)-1-aminoethyl-4,6-difluorophenol (CAS: 1241679-20-8)

The compound 2-(1R)-1-aminoethyl-4,6-difluorophenol (CAS: 1241679-20-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral phenolic derivative, characterized by its unique stereochemistry and fluorinated aromatic ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key breakthroughs in the synthesis of 2-(1R)-1-aminoethyl-4,6-difluorophenol involves asymmetric catalytic methods that ensure high enantiomeric purity. Researchers have reported a novel palladium-catalyzed asymmetric hydrogenation process, achieving yields exceeding 90% with an enantiomeric excess (ee) of >99%. This advancement addresses previous challenges in obtaining the (R)-enantiomer in high purity, which is critical for its biological activity.

Pharmacological evaluations have revealed that 2-(1R)-1-aminoethyl-4,6-difluorophenol exhibits potent inhibitory effects on specific enzyme targets, such as tyrosine kinases and phosphodiesterases. In vitro studies demonstrate its ability to modulate cellular signaling pathways associated with inflammation and cancer progression. Notably, its fluorinated aromatic moiety enhances binding affinity and metabolic stability, making it a promising scaffold for further optimization.

Recent in vivo studies in rodent models have further validated its therapeutic potential. For instance, administration of 2-(1R)-1-aminoethyl-4,6-difluorophenol in a murine model of rheumatoid arthritis resulted in significant reduction of pro-inflammatory cytokines and joint inflammation. These findings suggest its potential as a lead compound for autoimmune disease therapeutics. However, further pharmacokinetic and toxicity studies are warranted to assess its clinical viability.

In conclusion, 2-(1R)-1-aminoethyl-4,6-difluorophenol (CAS: 1241679-20-8) represents a compelling area of research in medicinal chemistry. Its stereospecific synthesis, robust pharmacological profile, and therapeutic efficacy in preclinical models highlight its potential for future drug development. Ongoing research aims to explore its applications in other disease models and optimize its pharmacokinetic properties for clinical translation.